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Compound of Interest

Compound Name: 3-(Difluoromethyl)cyclobutan-1-ol

CAS No.: 1785332-95-7

Cat. No.: B2869242

Get Quote

Understanding the fundamental physical and chemical properties of a compound is the first

step in a robust safety assessment. While experimental data for 3-
(difluoromethyl)cyclobutan-1-ol is scarce, its basic identifiers are known, and other

properties can be estimated based on its structure.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b2869242#bc-rfq
https://www.benchchem.com/product/b2869242/docs?utm_src=pdf-body#section-1-physicochemical-properties-and-identification
https://www.benchchem.com/product/b2869242/docs?utm_src=pdf-body#section-1-physicochemical-properties-and-identification
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2869242?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Name
3-(Difluoromethyl)cyclobutan-

1-ol
[2]

Synonyms

rel-(1r,3r)-3-

(difluoromethyl)cyclobutan-1-ol

(trans-isomer), rel-(1s,3s)-3-

(difluoromethyl)cyclobutan-1-ol

(cis-isomer)

[3][4]

CAS Number
1785332-95-7 (unspecified

stereochemistry)
[2]

Molecular Formula C₅H₈F₂O [2][3][4]

Molecular Weight 122.11 g/mol [2][3][4]

Physical Form

Estimated to be a liquid or low-

melting solid at room

temperature

Inferred from analogs

Boiling Point
Not determined; likely lower

than non-fluorinated analogs

Inferred from principles of

fluorination

Solubility

Expected to be soluble in

common organic solvents

(e.g., DCM, EtOAc, MeOH)

Inferred from structure

Section 2: Hazard Identification and Proposed GHS
Classification
In the absence of a specific SDS, a provisional hazard classification for 3-
(difluoromethyl)cyclobutan-1-ol is proposed based on the known hazards of structurally

similar fluorinated compounds, such as 3-(fluoromethyl)cyclobutan-1-one and other fluorinated

alcohols.[5][6] This approach, rooted in structure-activity relationships, is a cornerstone of

chemical safety for new chemical entities.
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Hazard Class Hazard Category Signal Word Hazard Statement

Acute Toxicity, Oral Category 4 Warning
H302: Harmful if

swallowed

Skin

Corrosion/Irritation
Category 2 Warning

H315: Causes skin

irritation

Serious Eye

Damage/Irritation
Category 2A Warning

H319: Causes serious

eye irritation

Specific Target Organ

Toxicity — Single

Exposure

Category 3 Warning
H335: May cause

respiratory irritation

This classification is provisional and should be treated with caution. All work should be

conducted assuming the compound is hazardous.

Core Toxicological Considerations:

Skin and Eye Irritation: The primary anticipated hazards are irritation to the skin and eyes, a

common feature of many alcohols and fluorinated organic molecules.[6] Prolonged or

repeated contact should be avoided.

Acute Oral Toxicity: Based on analogs, the compound is likely to be harmful if ingested.[5]

Inhalation: As a potentially volatile compound, inhalation of vapors or aerosols may cause

respiratory tract irritation.

Metabolic Fate: The difluoromethyl (CF₂H) group is relatively stable but can be subject to

metabolic pathways. While fluorine substitution often blocks metabolic oxidation, it is crucial

to consider the potential, however remote, for the formation of toxic metabolites.[1]

Thermal Decomposition: Like many organofluorine compounds, thermal decomposition (e.g.,

in a fire) can release highly toxic and corrosive gases such as hydrogen fluoride (HF).[7]

Section 3: Safe Handling and Engineering Controls
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A multi-layered approach to safety, prioritizing the elimination or reduction of hazards at their

source, is essential. The "Hierarchy of Controls" provides a framework for implementing the

most effective safety measures.

Hierarchy of Controls

Elimination
(Not applicable for required reagent)

Substitution
(Use a less hazardous alternative)

Most Effective

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Least Effective

Click to download full resolution via product page

Caption: The Hierarchy of Controls prioritizes safety measures.

Standard Operating Procedure (SOP) for Handling:

Pre-Experiment Preparation:

Review this safety guide and any available supplier information thoroughly.
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Ensure a chemical fume hood is certified and functioning correctly.

Assemble all necessary equipment and PPE before handling the compound.

Locate the nearest safety shower, eyewash station, and appropriate fire extinguisher.

Handling the Compound:

All manipulations of 3-(difluoromethyl)cyclobutan-1-ol, including weighing, transferring,

and preparing solutions, must be performed inside a chemical fume hood to prevent

inhalation of vapors.

Use disposable utensils (spatulas, pipettes) where possible to avoid cross-contamination.

Keep the container tightly sealed when not in use.

Avoid direct contact with skin and eyes by using appropriate PPE.

Post-Experiment Procedures:

Decontaminate all non-disposable equipment that came into contact with the compound.

Dispose of all waste (disposable utensils, contaminated wipes, excess reagent) in a

properly labeled hazardous waste container in accordance with institutional and local

regulations.

Wash hands and any potentially exposed skin thoroughly with soap and water after

completing the work and before leaving the laboratory.[8]

Section 4: Personal Protective Equipment (PPE)
PPE is the last line of defense and must be used in conjunction with robust engineering and

administrative controls.
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Personal Protective Equipment (PPE)

Eye Protection

Hand Protection

Body Protection

Respiratory Protection

Chemical Safety Goggles (ANSI Z87.1) Face Shield (for splash risk)

Nitrile Gloves (double-gloving recommended) Check breakthrough time

Flame-Resistant Lab Coat Closed-toe shoes

Not required if using a fume hood Use NIOSH-approved respirator if hood fails

Click to download full resolution via product page

Caption: Required PPE for handling the compound.

Eye and Face Protection: Chemical safety goggles that meet ANSI Z87.1 standards are

mandatory. A face shield should be worn over goggles when there is a significant risk of

splashing.[7]

Skin and Body Protection: A flame-resistant laboratory coat, long pants, and closed-toe

shoes are required.

Hand Protection: Nitrile gloves are the minimum requirement. Given the lack of specific

permeation data, double-gloving is recommended. Gloves should be inspected before use

and changed immediately if contamination is suspected.

Respiratory Protection: Not typically required when work is conducted within a certified

chemical fume hood. If engineering controls fail or for emergency response, a NIOSH-

approved respirator with an organic vapor cartridge is necessary.

Section 5: First Aid and Emergency Procedures
Rapid and correct response to an exposure or spill is critical. All personnel must be familiar with

these procedures before beginning work.

First Aid Measures:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/product/b2869242/docs?utm_src=pdf-body-img#section-1-physicochemical-properties-and-identification
https://www.fishersci.com/store/msds?partNumber=AC375460010&productDescription=S+4-FLUORO-ALPHA-M+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2869242?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, provide

oxygen. Seek immediate medical attention.[7]

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing and shoes. Seek medical attention if

irritation persists.[6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[6][7]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[7]

Accidental Release Measures:
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Spill Occurs

Alert personnel
Evacuate immediate area

Assess spill size & risk
(Is it a major spill?)

Minor Spill Procedure

No

Major Spill Procedure

Yes

Contain spill with
absorbent material

Evacuate lab
Call EHS/Emergency Response

Absorb liquid

Collect waste into
labeled container

Decontaminate area

Report to EHS

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.
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For a minor spill (a few milliliters) inside a fume hood:

Ensure appropriate PPE is worn.

Contain the spill using an inert absorbent material (e.g., vermiculite, sand, or commercial

sorbent pads).

Carefully collect the absorbed material using non-sparking tools into a designated, labeled

hazardous waste container.

Decontaminate the spill area with a suitable solvent, followed by soap and water.

Report the incident to laboratory management or the Environmental Health & Safety (EHS)

department.

For a major spill, or any spill outside of a fume hood:

Evacuate the laboratory immediately.

Alert others in the vicinity and activate the fire alarm if necessary.

Close the laboratory doors and prevent re-entry.

Call your institution's emergency response number and/or EHS for professional cleanup.

Section 6: Stability and Reactivity
Chemical Stability: The compound is expected to be stable under normal laboratory storage

conditions (cool, dry, well-ventilated area).

Conditions to Avoid: Avoid exposure to high temperatures, open flames, and strong ignition

sources.[8]

Incompatible Materials: Keep away from strong oxidizing agents, strong acids, and strong

bases. Alcohols can react violently with these materials.[9]

Hazardous Decomposition Products: Upon combustion or thermal decomposition, the

compound may release hazardous substances including carbon monoxide, carbon dioxide,
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and hydrogen fluoride (HF).[7]

Conclusion
While 3-(difluoromethyl)cyclobutan-1-ol is a valuable tool in chemical synthesis, its handling

requires a diligent and informed approach to safety. Due to the absence of comprehensive

toxicological data, it must be treated as a substance with significant potential hazards. The core

principles of safe laboratory practice—adherence to the hierarchy of controls, consistent use of

appropriate engineering controls like fume hoods, meticulous use of personal protective

equipment, and preparedness for emergencies—are paramount. By following the guidance

outlined in this document, researchers can effectively mitigate risks and harness the synthetic

potential of this fluorinated building block in a safe and responsible manner.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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